Cas no 951953-21-2 (3-3-(2-bromophenoxy)-4-oxo-4H,8H,9H,10H-chromeno8,7-e1,3oxazin-9-yl-1lambda6-thiolane-1,1-dione)

• Product Name: 3-3-(2-bromophenoxy)-4-oxo-4H,8H,9H,10H-chromeno8,7-e1,3oxazin-9-yl-1lambda6-thiolane-1,1-dione
• CAS No: 951953-21-2
• MF: C₂₁H₁₈BrNO₆S
• MW: 492.339724063873
• CID: 5431520
• Update Time: 2025-10-31

3-3-(2-bromophenoxy)-4-oxo-4H,8H,9H,10H-chromeno8,7-e1,3oxazin-9-yl-1lambda6-thiolane-1,1-dione Chemical and Physical Properties

Names and Identifiers

• 3-(2-bromophenoxy)-9-(1,1-dioxothiolan-3-yl)-8,10-dihydropyrano[2,3-f][1,3]benzoxazin-4-one
• 4H,8H-Pyrano[2,3-f][1,3]benzoxazin-4-one, 3-(2-bromophenoxy)-9,10-dihydro-9-(tetrahydro-1,1-dioxido-3-thienyl)-
• 3-3-(2-bromophenoxy)-4-oxo-4H,8H,9H,10H-chromeno8,7-e1,3oxazin-9-yl-1lambda6-thiolane-1,1-dione

• Inchi： 1S/C21H18BrNO6S/c22-16-3-1-2-4-18(16)29-19-10-27-21-14(20(19)24)5-6-17-15(21)9-23(12-28-17)13-7-8-30(25,26)11-13/h1-6,10,13H,7-9,11-12H2
• InChI Key： JHJWLVXDMGQBRK-UHFFFAOYSA-N
• SMILES： O1C2=CC=C3C(=O)C(OC4=CC=CC=C4Br)=COC3=C2CN(C2CCS(=O)(=O)C2)C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans Chromones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 1-benzopyrans Chromones

Additional information on 3-3-(2-bromophenoxy)-4-oxo-4H,8H,9H,10H-chromeno8,7-e1,3oxazin-9-yl-1lambda6-thiolane-1,1-dione

Introduction to Compound with CAS No. 951953-21-2 and Product Name: 3-3-(2-bromophenoxy)-4-oxo-4H,8H,9H,10H-chromeno8,7-e1,3oxazin-9-yl-1lambda6-thiolane-1,1-dione

The compound with the CAS number 951953-21-2 and the product name 3-3-(2-bromophenoxy)-4-oxo-4H,8H,9H,10H-chromeno8,7-e1,3oxazin-9-yl-1lambda6-thiolane-1,1-dione represents a significant advancement in the field of chemical biology and pharmaceutical research. This intricate molecular structure combines elements of chromeno and thiolane heterocycles, which are known for their diverse biological activities. The presence of a 2-bromophenoxy substituent and an oxo group in the chromeno core suggests potential interactions with biological targets, making it a valuable candidate for further investigation.

Recent studies have highlighted the importance of heterocyclic compounds in drug discovery due to their ability to mimic natural products and exhibit a wide range of pharmacological effects. The chromeno scaffold is particularly noteworthy for its role in antimicrobial and anti-inflammatory applications. In contrast, the thiolane moiety is recognized for its stability and ability to form coordination complexes with metal ions, which can be exploited in therapeutic contexts. The combination of these structural features in 3-3-(2-bromophenoxy)-4-oxo-4H,8H,9H,10H-chromeno8,7-e1,3oxazin-9-yl-1lambda6-thiolane-1,1-dione opens up new avenues for research into novel therapeutic agents.

The bromo substituent on the phenyl ring introduces a site for further functionalization, allowing chemists to tailor the compound's properties for specific applications. This flexibility is crucial in medicinal chemistry, where precise molecular modifications can significantly alter biological activity. The oxo group within the chromeno ring contributes to the compound's electronic properties and may influence its interactions with enzymes or receptors. These structural features make 3-3-(2-bromophenoxy)-4-oxo-4H,8H,9H,10H-chromeno8,7-e1,3oxazin-9-yl-1lambda6-thiolane-1,1-dione a promising candidate for development as an inhibitor or modulator of biological pathways.

In the realm of chemical biology, the study of heterocyclic compounds has gained considerable attention due to their prevalence in natural products and pharmaceuticals. The chromeno-thiolane hybrid structure represents an innovative approach to designing molecules with enhanced biological activity. Preliminary studies suggest that this compound may exhibit properties relevant to diseases such as cancer and inflammation. The ability of heterocyclic compounds to engage with multiple biological targets simultaneously makes them particularly attractive for therapeutic development.

The synthesis of 3-3-(2-bromophenoxy)-4-oxo-4H,8H,9H,10H-chromeno8,7-e1,3oxazin-9-yl-1lambda6-thiolane-1,1-dione involves complex organic transformations that require careful optimization to achieve high yields and purity. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the core heterocyclic framework. These methods are essential for introducing the necessary functional groups while maintaining structural integrity.

One of the key challenges in working with such complex molecules is understanding their behavior in biological systems. Computational modeling and experimental assays are crucial tools for predicting and verifying biological activity. The use of molecular dynamics simulations can provide insights into how this compound interacts with proteins or nucleic acids at an atomic level. Such studies are essential for guiding medicinal chemistry efforts toward more effective drug candidates.

The potential applications of 3-3-(2-bromophenoxy)-4-ofoxo-o-H chromen o 7 e 13 oxazin 9 yl 11 lambda 6 thiolan 11 11 dione extend beyond traditional pharmaceuticals. Its unique structural features make it suitable for use as a scaffold in materials science and nanotechnology. For instance，the thiolane moiety could be exploited to create stable metal complexes with applications in catalysis or sensing technologies.

As research progresses，the understanding of how structural modifications influence biological activity will continue to evolve。The development of new synthetic methodologies will further enhance our ability to access novel heterocyclic compounds like this one。Collaborative efforts between chemists，biologists，and pharmacologists will be essential for translating these findings into tangible therapeutic benefits。

The future directions for studying this compound include exploring its mechanism of action in detail。Understanding how it interacts with biological targets at a molecular level will provide valuable insights into its potential as a drug or biologically active molecule。Additionally，investigations into its metabolic stability and pharmacokinetic properties will be crucial for assessing its suitability for clinical development。

In conclusion，the compound with CAS no. 95195321_2 represents a significant contribution to the field of chemical biology。Its intricate structure combines elements that suggest potential applications in pharmaceuticals，materials science，and beyond。With continued research，this molecule has the potential to lead to new treatments for various diseases and technological innovations。